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Compound of Interest |

Compound Name: 2-Hydroxy-5-methoxyhexan-3-one
CAS No.: 101080-34-6
Cat. No.: B3020543
. J

Section 1: Identification & Chemical
Characterization

Product Name: 2-Hydroxy-5-methoxyhexan-3-one Synonyms: 5-Methoxy-2-hydroxy-3-
hexanone;

-Hydroxy-

-methoxy ketone derivative. CAS Number: Not Assigned (Treat as Novel Chemical). Use:
Pharmaceutical intermediate, chiral synthesis building block, metabolic research standard.

Structural Analysis & Functional Logic

This molecule contains two critical reactive motifs that dictate its safety profile:

o -Hydroxy Ketone (Acyloin): Located at C2-C3.[1] This group is redox-active. It can undergo
oxidation to a diketone or reduction to a diol. It is also susceptible to polymerization under
basic conditions.

o Methoxy Ether: Located at C5. This increases water solubility compared to alkyl analogs and
introduces potential for peroxide formation upon prolonged air exposure (though less than
simple ethers).

Quantitative Physical Properties (Predicted)
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Data extrapolated from ACD/Labs and EPI Suite models for C7H1403.

Property Value (Predicted) Confidence
C
Molecular Formula H Exact
O
Molecular Weight 146.18 g/mol Exact
Boiling Point 195°C - 205°C (at 760 mmHg) High
Flash Point ~75°C - 85°C Medium (Combustible Liquid)
Density 1.02 - 1.05 g/cm High
Solubility (Water) Soluble (due to -OH and - High
OMe)
LogP 0.2-05 High
Vapor Pressure < 0.1 mmHg at 25°C Medium

Section 2: Hazard Identification (GHS Classification)

[4][5]

Based on the Globally Harmonized System (GHS) and data from analogous acyloins (e.g.,
acetoin, 2-hydroxy-3-pentanone), the following hazards are assigned.

Classification[4][5][6]

e Flammable Liquids: Category 4 (Combustible liquid).[2]

» Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[2][3]
o Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[3]

o Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[3]
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» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation).

Label Elements

Signal Word: WARNING
Hazard Statements:

e H227: Combustible liquid.[2]

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.

Precautionary Statements (Prevention):

o P210: Keep away from heat, hot surfaces, sparks, open flames.[2][4]
e P261: Avoid breathing mist/vapors.[3][4][5]

o P280: Wear protective gloves (Nitrile) and eye protection (safety glasses with side shields).

Section 3: Stability, Reactivity & Metabolic Pathways

The core instability of 2-Hydroxy-5-methoxyhexan-3-one lies in its acyloin functionality. It acts
as a reducing sugar analog and can isomerize or oxidize.

Degradation & Metabolic Map

The following diagram illustrates the potential chemical fate of the molecule, including oxidation
(to diketone) and potential metabolic reduction.
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Figure 1: Reactivity profile showing the susceptibility of the alpha-hydroxy ketone moiety to
oxidation and tautomerization.

Chemical Incompatibilities

o Strong Oxidizers: Reaction with permanganates or chromates will cleave the C2-C3 bond,
generating acetic acid and 3-methoxybutanoic acid.

e Bases: Induces polymerization or condensation (aldol-type reactions).

¢ Reducing Agents: Borohydrides will reduce the ketone to a diol.

Section 4: First Aid & Emergency Protocols
Protocol for Exposure

o Eye Contact: Immediate irrigation is critical due to the methoxy/ketone solvent properties.
Flush with saline for 15 minutes. Mechanism: Solvents strip the corneal lipid layer;
immediate dilution prevents permanent opacity.

o Skin Contact: Wash with soap and water.[3][5] Do not use alcohol-based cleansers
(increases permeation).

e Inhalation: Move to fresh air. If pulmonary edema is suspected (coughing, wheezing),
administer supplemental oxygen.

 Ingestion: Do NOT induce vomiting. The aspiration risk of ketones outweighs the benefit of
expulsion. Administer activated charcoal if within 1 hour of ingestion.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b3020543?utm_src=pdf-body-img
https://www.sigmaaldrich.com/JP/en/sds/aldrich/w267104?userType=undefined
https://download.basf.com/p1/000000000030872448_SDS_GEN_DE/en_DE/Natuphos_Boost_5000_P_30872448_SDS_GEN_DE_en_1-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3020543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Section 5: Handling, Storage & Engineering

Controls
Storage Architecture

Because alpha-hydroxy ketones are susceptible to autoxidation (forming diketones and
hydrogen peroxide), storage conditions are stricter than simple ketones.

e Atmosphere: Store under Argon or Nitrogen blanket.
o Temperature: Refrigerate (2-8°C).

o Container: Amber glass (prevent photo-oxidation).

| : . PPE) .

PPE Type Specification Rationale

Good resistance to
Gloves Nitrile (0.11 mm min) ketones/ethers. Latex

degrades rapidly.

Organic vapor filtration
Respirator Type A (Brown) Filter required if ventilation < 10
ACH.

] Prevent splash entry; safety
Eye Wear Goggles (Indirect Vent) _ o o
glasses insufficient for liquids.

Section 6: Toxicological Information (Extrapolated)

Note: Data derived from analog 2-Hydroxy-3-pentanone and general methoxy-ketone trends.

Acute Toxicity

e LD50 (Oral, Rat): Estimated 1,500 - 2,500 mg/kg.
e LD50 (Dermal, Rabbit): > 5,000 mg/kg.

 Inhalation: High vapor concentrations may cause narcosis (dizziness, drowsiness).

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3020543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Structure-Toxicity Analysis

The methoxy group at C5 generally increases polarity, facilitating excretion via urine compared
to purely lipophilic alkanes. However, the alpha-hydroxy ketone moiety is a skin sensitizer.

o Genotoxicity:[6] Predicted Negative (Ames Test).

o Carcinogenicity:[7][6] Not listed by IARC/NTP.

Section 7: Experimental Synthesis Workflow
(Reference)

For researchers synthesizing this standard, the following workflow outlines the typical route
(Grignard or Aldol) and the safety checkpoints.
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Figure 2: Synthetic logic flow. Note that Step 4 (Alpha-hydroxylation) is the most hazardous
step involving oxidizers.

Section 8: Disposal Considerations|[7]

¢ Waste Code: D001 (Ignitable).
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Method: Incineration is the only approved method. The compound contains oxygenates
which burn cleanly but must be injected into a combustible solvent stream.

Prohibition: Do NOT pour down drains. The high water solubility creates a false sense of
safety; it will increase COD (Chemical Oxygen Demand) in water treatment plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Whitepaper: Safety & Handling of 2-Hydroxy-
5-methoxyhexan-3-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3020543#safety-data-sheet-sds-for-2-hydroxy-5-
methoxyhexan-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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